Trifan

• Molecular Formula: C10H19Cl3O2
• Molecular Weight: 277.6 g/mol
• IUPAC Name: 1-(1-butoxy-2,2,2-trichloroethoxy)butane
• InChI: InChI=1S/C10H19Cl3O2/c1-3-5-7-14-9(10(11,12)13)15-8-6-4-2/h9H,3-8H2,1-2H3
• InChI Key: JZYZLJUJHCXACB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(C(Cl)(Cl)Cl)OCCCC

Description

Trifan is a useful research compound. Its molecular formula is C10H19Cl3O2 and its molecular weight is 277.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into an apparatus supplied with a Dean-Stark water separator 7 g of chloral hydrate, 10 g of butyl alcohol, 0.1 g of 4-methyl-benzene-sulphonic acid and 50 ml of benzene are weighed. The mixture is heated on a water-bath and the water separation is continued for 10 hours. The benzene is washed with water and sodium hydrogen carbonate, then distilled off and the product is vacuum distilled.